5-(1,3-Benzodioxol-5-ylmethylene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one

• Molecular Formula: C19H16N2O4S
• Molecular Weight: 368.4 g/mol
• IUPAC Name: (5Z)-5-(1,3-benzodioxol-5-ylmethylidene)-2-(4-methoxyphenyl)imino-3-methyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C19H16N2O4S/c1-21-18(22)17(10-12-3-8-15-16(9-12)25-11-24-15)26-19(21)20-13-4-6-14(23-2)7-5-13/h3-10H,11H2,1-2H3/b17-10-,20-19?
• InChI Key: QNJQOFPPLZJXQL-CRURURDBSA-N
• Isomeric SMILES: CN1C(=O)/C(=C/C2=CC3=C(C=C2)OCO3)/SC1=NC4=CC=C(C=C4)OC
• SMILES: CN1C(=O)C(=CC2=CC3=C(C=C2)OCO3)SC1=NC4=CC=C(C=C4)OC

Description

5-(1,3-Benzodioxol-5-ylmethylene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one is a chemical compound with potential therapeutic applications. It is a thiazolidinedione derivative that has been synthesized through a multi-step process. This compound has been found to exhibit significant biological activities, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 5-(1,3-Benzodioxol-5-ylmethylene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes involved in inflammation and cancer growth. It may also modulate the expression of genes involved in glucose metabolism and insulin sensitivity.
Biochemical and Physiological Effects:
5-(1,3-Benzodioxol-5-ylmethylene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines. It has also been found to modulate the expression of genes involved in glucose metabolism and insulin sensitivity.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-(1,3-Benzodioxol-5-ylmethylene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one in lab experiments is its potential therapeutic applications. It has been found to exhibit significant biological activities, making it a promising candidate for further research. However, one of the limitations is the lack of understanding of its mechanism of action. Further research is needed to fully understand the biochemical and physiological effects of this compound.

Future Directions

There are several future directions for research on 5-(1,3-Benzodioxol-5-ylmethylene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one. One direction is to further investigate its anti-cancer properties and potential use in cancer therapy. Another direction is to explore its potential as a treatment for inflammatory diseases such as rheumatoid arthritis. Additionally, further research is needed to understand its mechanism of action and to identify potential targets for drug development.

Synthesis Methods

The synthesis of 5-(1,3-Benzodioxol-5-ylmethylene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one involves a multi-step process. The first step involves the reaction of 2-aminothiazole with 4-methoxybenzaldehyde to form a Schiff base. This Schiff base is then reacted with 1,3-benzodioxole-5-carboxaldehyde to form the final product.

Scientific Research Applications

5-(1,3-Benzodioxol-5-ylmethylene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been found to exhibit significant biological activities, including anti-inflammatory, anti-cancer, and anti-diabetic properties. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. Additionally, it has been found to improve insulin sensitivity and glucose metabolism in diabetic animals.